Cas no 261506-24-5 (Fulvestrant 17-Acetate)

• Product Name: Fulvestrant 17-Acetate
• CAS No: 261506-24-5
• MF: C₃₃H₄₇F₅O₄S
• MW: 634.780906915665
• CID: 2600824
• Update Time: 2025-05-19

Fulvestrant 17-Acetate Chemical and Physical Properties

Names and Identifiers

• (7a,17b)-7-7-[9-[(4,4,5,5,5-Pentafluoropentyl)sulfinyl]nonyl]-estra-1,3,5(10)-triene-3,17-diol 17-acetate
• 506P245
• [(7R,8R,9S,13S,14S,17S)-3-Hydroxy-13-methyl-7-[9-(3,3,4,4,4-pentafluorobutylsulfinyl)nonyl]-6,7,8,9,
• Fulvestrant 17-Acetate

• Inchi： 1S/C33H47F5O4S/c1-22(39)42-29-14-13-28-30-23(20-24-21-25(40)11-12-26(24)27(30)15-16-31(28,29)2)10-8-6-4-3-5-7-9-18-43(41)19-17-32(34,35)33(36,37)38/h11-12,21,23,27-30,40H,3-10,13-20H2,1-2H3/t23-,27-,28+,29+,30-,31+,43?/m1/s1
• InChI Key： NKMZMHFRFCORPX-QGPVLTSPSA-N
• SMILES： S(CCC(C(F)(F)F)(F)F)(CCCCCCCCC[C@@H]1CC2C=C(C=CC=2[C@H]2CC[C@]3(C)[C@H](CC[C@H]3[C@@H]21)OC(C)=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 43
• Rotatable Bond Count: 15
• Complexity: 945
• Topological Polar Surface Area: 82.8

Experimental Properties

• Density: 1.23

Additional information on Fulvestrant 17-Acetate

Fulvestrant 17-Acetate (CAS No. 261506-24-5): A Comprehensive Overview

Fulvestrant 17-Acetate (CAS No. 261506-24-5) is a steroidal antiestrogen compound that has gained significant attention in pharmaceutical research, particularly in the field of hormone-dependent cancers. As a derivative of fulvestrant, this acetate form exhibits unique pharmacological properties that make it a subject of interest for researchers and clinicians alike.

The molecular structure of Fulvestrant 17-Acetate features an acetate group at the 17-position, which influences its pharmacokinetic profile and biological activity. This modification enhances the compound's stability and bioavailability compared to its parent molecule. Recent studies have focused on its potential as a selective estrogen receptor degrader (SERD), a class of compounds that has revolutionized endocrine therapy for breast cancer patients.

In the context of current medical research trends, Fulvestrant 17-Acetate is being investigated for its potential in overcoming resistance to conventional endocrine therapies. With the growing prevalence of hormone receptor-positive breast cancer, researchers are particularly interested in how this compound compares to other SERD medications in terms of efficacy and safety profile. The pharmaceutical industry has shown increased investment in developing next-generation SERDs, positioning Fulvestrant 17-Acetate as a promising candidate in this competitive landscape.

The mechanism of action of Fulvestrant 17-Acetate involves competitive binding to estrogen receptors, followed by receptor degradation. This dual action makes it particularly effective against tumors that have developed resistance to traditional antiestrogen therapies. Recent clinical trials have explored its potential in combination therapies, especially with CDK4/6 inhibitors, which represents one of the most exciting developments in metastatic breast cancer treatment.

From a chemical perspective, Fulvestrant 17-Acetate demonstrates improved solubility characteristics compared to fulvestrant, which has significant implications for drug formulation and delivery. Pharmaceutical scientists are actively working on optimizing its drug delivery systems, including nanoparticle-based approaches, to enhance its therapeutic index. These advancements address one of the most frequently searched topics in pharmaceutical research - improving drug bioavailability.

The synthesis of Fulvestrant 17-Acetate involves sophisticated organic chemistry techniques, with particular attention to stereochemical purity. Analytical methods for quality control, including HPLC analysis and mass spectrometry, are critical for ensuring batch-to-batch consistency. These analytical techniques are among the top searched terms by pharmaceutical quality control professionals, reflecting the industry's emphasis on product quality.

In the broader context of women's health, Fulvestrant 17-Acetate represents an important development in personalized medicine approaches for breast cancer. With increasing awareness about precision oncology and targeted therapies, this compound is frequently discussed in scientific forums and patient advocacy groups. Its potential application in neoadjuvant settings is another area of active investigation, responding to the growing demand for more effective preoperative treatments.

The patent landscape surrounding Fulvestrant 17-Acetate and related compounds is complex, with multiple pharmaceutical companies pursuing intellectual property protection for various formulations and methods of use. This competitive environment has led to accelerated research and development efforts, benefiting from the convergence of medicinal chemistry and biotechnology approaches.

From a regulatory perspective, the development pathway for Fulvestrant 17-Acetate follows stringent guidelines for oncologic drugs. The compound's safety profile, particularly its effects on bone metabolism and cardiovascular system, are subjects of ongoing preclinical and clinical evaluations. These aspects are crucial for healthcare providers when considering treatment options for their patients.

As research into Fulvestrant 17-Acetate progresses, its potential applications may extend beyond breast cancer. Preliminary studies have explored its effects on other hormone-dependent conditions, though these investigations remain in early stages. The compound's unique pharmacodynamic properties continue to generate interest in academic and industrial research circles alike.

The global market for hormone therapy drugs is projected to grow significantly in the coming years, with Fulvestrant 17-Acetate positioned as a potential key player in this expansion. Market analysts frequently cite the increasing incidence of hormone receptor-positive cancers and the need for more effective therapies as driving forces behind this growth.

In conclusion, Fulvestrant 17-Acetate (CAS No. 261506-24-5) represents an important advancement in endocrine therapy, with its unique chemical modifications offering potential clinical benefits. As research continues to elucidate its full therapeutic potential, this compound remains at the forefront of innovation in cancer treatment, addressing some of the most pressing challenges in modern oncology.